Cas no 886900-18-1 (N'-(2-cyanophenyl)-N-(3-methoxypropyl)ethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-(3-methoxypropyl)ethanediamide
• CAS No: 886900-18-1
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5478477
• Update Time: 2025-11-01

N'-(2-cyanophenyl)-N-(3-methoxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-(3-methoxypropyl)oxamide
• N'-(2-cyanophenyl)-N-(3-methoxypropyl)ethanediamide

• Inchi： 1S/C13H15N3O3/c1-19-8-4-7-15-12(17)13(18)16-11-6-3-2-5-10(11)9-14/h2-3,5-6H,4,7-8H2,1H3,(H,15,17)(H,16,18)
• InChI Key： HPIYSZCMRJAPHC-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)C(NC1=CC=CC=C1C#N)=O

Additional information on N'-(2-cyanophenyl)-N-(3-methoxypropyl)ethanediamide

Comprehensive Overview of N'-(2-cyanophenyl)-N-(3-methoxypropyl)ethanediamide (CAS No. 886900-18-1)

N'-(2-cyanophenyl)-N-(3-methoxypropyl)ethanediamide (CAS No. 886900-18-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound, often referred to by its systematic name or CAS number, features a cyanophenyl group and a methoxypropyl moiety, which contribute to its distinct chemical properties. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, especially those targeting enzyme inhibition or receptor modulation.

In recent years, the demand for N'-(2-cyanophenyl)-N-(3-methoxypropyl)ethanediamide has increased, driven by its relevance in drug discovery and development. The compound's ethanediamide backbone makes it a versatile building block for creating derivatives with enhanced bioactivity. For instance, its potential applications in neurodegenerative disease research and metabolic disorder treatments have been explored, aligning with current trends in precision medicine. Additionally, its stability under various conditions makes it a candidate for high-throughput screening assays, a hot topic in modern pharmaceutical workflows.

From a synthetic chemistry perspective, the 2-cyanophenyl group in CAS No. 886900-18-1 offers opportunities for further functionalization, enabling the creation of libraries of compounds for structure-activity relationship (SAR) studies. This aligns with the growing interest in fragment-based drug design, a strategy widely discussed in academic and industrial circles. Moreover, the compound's solubility profile and compatibility with common organic solvents make it a practical choice for laboratory-scale reactions, addressing the need for green chemistry and sustainable synthesis practices.

The agrochemical sector has also shown interest in N'-(2-cyanophenyl)-N-(3-methoxypropyl)ethanediamide, particularly in the development of novel plant growth regulators and pest control agents. Its structural features suggest potential interactions with biological targets in plants, making it a subject of ongoing research in crop protection. This ties into broader discussions about food security and sustainable agriculture, topics frequently searched by professionals and policymakers alike.

Analytical characterization of CAS No. 886900-18-1 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are critical for ensuring purity and confirming structural integrity. These methods are central to quality control in chemical manufacturing, a recurring theme in regulatory compliance discussions. Furthermore, the compound's thermal stability and degradation pathways are areas of active investigation, reflecting the industry's focus on product shelf-life and safety profiling.

In summary, N'-(2-cyanophenyl)-N-(3-methoxypropyl)ethanediamide (CAS No. 886900-18-1) represents a valuable tool for researchers across multiple disciplines. Its applications in drug discovery, agrochemical development, and material science underscore its versatility. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation in chemical synthesis and interdisciplinary research.